Cas no 497-03-0 (trans-Methyl-2-butenal)
trans-Methyl-2-butenal structure
Product Name:trans-Methyl-2-butenal
CAS No:497-03-0
MF:C5H8O
MW:84.1164216995239
MDL:MFCD00006977
CID:82374
PubChem ID:5321950
Update Time:2025-09-18
trans-Methyl-2-butenal Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-2-butenal
- Tiglic aldehyde
- Methylbutenal
- tiglaldehyde
- guaiol
- trans-2-Methyl-2-butenal
- 2-Methylcrotonaldehyde~Tiglic aldehyde
- trans-Methyl-2-buten
- trans-Methyl-2-butenal
- α-Methylcrotonaldehyde
- (E)-2-Methylbut-2-enal
- trans-2-methyl-but-2-enal
- (E)-2-Methyl-2-butenal
-
- MDL： MFCD00006977
- Inchi： 1S/C5H8O/c1-3-5(2)4-6/h3-4H,1-2H3/b5-3-
- InChI Key： ACWQBUSCFPJUPN-HYXAFXHYSA-N
- SMILES： O=C/C(/C)=C\C
- BRN： 1698207
Computed Properties
- Exact Mass: 84.05750
- Monoisotopic Mass: 84.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 72
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.9
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Color/Form: Colorless flammable liquid
- Density: 0.869 g/mL at 20 °C
0.871 g/mL at 25 °C(lit.) - Melting Point: -101.15°C (estimate)
- Boiling Point: 116-119 °C/752 mmHg(lit.)
- Flash Point: Fahrenheit: 69.8 ° f
Celsius: 21 ° c - Refractive Index: n20/D 1.448(lit.)
n20/D 1.448 - Water Partition Coefficient: Soluble in water
- PSA: 17.07000
- LogP: 1.15150
- Solubility: Slightly soluble in water
- Sensitiveness: Air Sensitive
- FEMA: 3407
trans-Methyl-2-butenal Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H225-H315-H319-H335
- Warning Statement： P210-P261-P305 + P351 + P338
- Hazardous Material transportation number：UN 1989 3/PG 2
- WGK Germany：3
- Hazard Category Code： 10-36/37/38
- Safety Instruction： S16-S26-S36
-
Hazardous Material Identification：
- Packing Group：II
- Hazard Level：3
- Safety Term：3
- Packing Group：II
- Risk Phrases：R11; R36/37/38
- HazardClass：3
- PackingGroup：II
- TSCA：Yes
- Storage Condition：Flammables area
trans-Methyl-2-butenal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 192619-5G |
trans-Methyl-2-butenal |
497-03-0 | 5g |
¥391.6 | 2023-12-09 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 192619-25G |
trans-Methyl-2-butenal |
497-03-0 | 25g |
¥821.56 | 2023-12-09 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M858286-5mL |
trans-2-Methyl-2-butenal |
497-03-0 | 97% | 5mL |
318.00 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W340707-SAMPLE-K |
trans-Methyl-2-butenal |
497-03-0 | sum of isomers, ≥99%, FG | 587.6 | 2021-05-17 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W340707-100G-K |
trans-Methyl-2-butenal |
497-03-0 | sum of isomers, ≥99%, FG | 100G |
3406.27 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W340707-1KG-K |
trans-Methyl-2-butenal |
497-03-0 | sum of isomers, ≥99%, FG | 1KG |
20950.34 | 2021-05-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T1003-25ML |
trans-2-Methyl-2-butenal |
497-03-0 | >95.0%(GC) | 25ml |
¥1105.00 | 2023-09-07 | |
| TRC | M294295-1g |
trans-Methyl-2-butenal |
497-03-0 | 1g |
$ 136.00 | 2023-09-07 | ||
| TRC | M294295-10g |
trans-Methyl-2-butenal |
497-03-0 | 10g |
$ 272.00 | 2023-09-07 | ||
| TRC | M294295-50g |
trans-Methyl-2-butenal |
497-03-0 | 50g |
$ 460.00 | 2023-09-07 |
trans-Methyl-2-butenal Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:497-03-0)trans-2-Methyl-2-butenal, ≥ 95.0%
Order Number:LE16655;LE27063624
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:14
Price ($):discuss personally
Email:18501500038@163.com
trans-Methyl-2-butenal Related Literature
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Elizabeth Gaona Colmán,María B. Blanco,Ian Barnes,Mariano A. Teruel RSC Adv. 2015 5 30500
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Jan Niklas Illmann,Iulia Patroescu-Klotz,Peter Wiesen Phys. Chem. Chem. Phys. 2021 23 3455
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Denis Mulliner,Dominik Wondrousch,Gerrit Schüürmann Org. Biomol. Chem. 2011 9 8400
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4. The influence of chain-branching on the steric outcome of some olefin-forming reactionsPhilip J. Kocienski,Basil Lythgoe,Ian Waterhouse J. Chem. Soc. Perkin Trans. 1 1980 1045
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Vinicius M. Alves,Eugene N. Muratov,Stephen J. Capuzzi,Regina Politi,Yen Low,Rodolpho C. Braga,Alexey V. Zakharov,Alexander Sedykh,Elena Mokshyna,Sherif Farag,Carolina H. Andrade,Victor E. Kuz'min,Denis Fourches,Alexander Tropsha Green Chem. 2016 18 4348
497-03-0 (trans-Methyl-2-butenal) Related Products
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- 14250-96-5(2-Pentenal, 2-methyl-,(2E)-)
- 67391-92-8(2-Butenal, methyl-)
- 21973-20-6(2-Butenedial,2-methyl-, (2Z)-)
- 85527-93-1(Pentenal, methyl-)
- 13153-14-5(2-Butenal, 2,3-dimethyl-)
- 623-36-9(2-methylpent-2-enal)
- 100365-71-7(Butenal, 2-methyl-)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:497-03-0)trans-2-Methyl-2-butenal, ≥ 95.0%
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry